Cas no 2171921-98-3 (2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171921-98-3
• MF: C₂₄H₂₈N₂O₆S
• MW: 472.553925514221
• CID: 6557371
• PubChem ID: 165565163
• Update Time: 2025-10-28

2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid
• 2-({2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]ethyl}sulfanyl)acetic acid
• EN300-1524421
• 2171921-98-3

• Inchi： 1S/C24H28N2O6S/c1-31-21(23(29)25-12-13-33-15-22(27)28)10-11-26-24(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-21H,10-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： BKNYWMNGUOMCLZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 472.16680779g/mol
• Monoisotopic Mass: 472.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 139Ų

Additional information on 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid

Introduction to 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid (CAS No. 2171921-98-3)

2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid (CAS No. 2171921-98-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methoxybutanamido moiety, and a sulfanyl functional group. These structural elements contribute to its versatility and potential applications in various scientific and medical contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The methoxybutanamido moiety adds hydrophobicity and steric bulk to the molecule, which can influence its interactions with biological targets. The sulfanyl group, on the other hand, can participate in redox reactions and form disulfide bonds, which are crucial for the stability and function of many proteins.

Recent studies have highlighted the potential of this compound in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-protected amino acid derivatives in the development of novel anticancer agents. The researchers found that these compounds could effectively inhibit the growth of cancer cells by disrupting specific signaling pathways involved in cell proliferation and survival. The unique combination of functional groups in 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid makes it particularly suitable for such applications.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of Fmoc-protected amino acid derivatives in modulating protein-protein interactions. The results showed that these compounds could selectively bind to specific protein interfaces, thereby disrupting or enhancing the interactions as desired. This property has significant implications for the development of therapeutic agents targeting protein-protein interactions, which are often involved in various diseases.

The synthesis of 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid involves several steps, including the protection of amino groups with Fmoc, the introduction of the methoxybutanamido moiety, and the addition of the sulfanyl group. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis have been employed to produce this compound efficiently.

The physical and chemical properties of 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid have also been extensively studied. It is a white crystalline solid with a molecular weight of approximately 557.65 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in both solution-phase reactions and solid-phase synthesis.

In terms of safety and handling, 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation.

The potential applications of 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid extend beyond cancer research and protein-protein interaction modulation. For example, it has been explored as a building block for the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. Peptidomimetics have shown promise in treating a wide range of diseases, including infectious diseases, neurodegenerative disorders, and autoimmune conditions.

In conclusion, 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethyl}sulfanyl)acetic acid (CAS No. 2171921-98-3) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for various applications, from drug development to basic scientific investigations. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.